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Compound of Interest

Compound Name: 3-Hydroxycoumarin

Cat. No.: B191489 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxycoumarin
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety

protocols, personal protective equipment (PPE) recommendations, and disposal plans for 3-
Hydroxycoumarin.

Hazard Identification and Personal Protective
Equipment
3-Hydroxycoumarin is classified as harmful if swallowed[1][2]. It can also cause eye, skin, and

respiratory system irritation[3]. Therefore, adherence to proper safety measures is crucial. The

following table summarizes the recommended personal protective equipment.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses/Goggles

Conforming to EN166 (EU) or

OSHA's eye and face

protection regulations in 29

CFR 1910.133 (US)[4][5].

Skin Protection Gloves

Appropriate protective gloves

to prevent skin exposure.

Inspect prior to use[3][4][5][6].

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure[3][4].

Respiratory Protection Dust Mask/Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation occurs. A dust

mask of type N95 (US) is

recommended[3][6].

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended[3].

Facilities should be equipped with an eyewash station and a safety shower[3][4].

Handling Procedures:

Avoid breathing dust, vapor, mist, or gas[3]. Minimize dust generation and accumulation[4].

Avoid contact with skin and eyes[3].

Wash hands thoroughly after handling and before eating[4].
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Use proper personal protective equipment as indicated in the table above.

Storage:

Store in a cool, dry, and well-ventilated area[4].

Keep the container tightly closed[3][4].

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures
Emergency Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical advice[3]

[4].

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Wash clothing before reuse. Seek

medical aid[4].

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid immediately[4].

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately[4].

Spills/Leaks

Vacuum or sweep up material and place it into a

suitable disposal container. Avoid generating

dusty conditions. Provide ventilation[3][4].

Disposal Plan
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Dispose of 3-Hydroxycoumarin and any contaminated packaging in accordance with all

applicable local, regional, and national regulations. It is recommended to use a licensed

professional waste disposal service[1]. Do not allow the product to enter drains[7].

Safe Handling Workflow
The following diagram outlines the procedural steps for the safe handling and disposal of 3-
Hydroxycoumarin.
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Safe Handling and Disposal Workflow for 3-Hydroxycoumarin
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Caption: Workflow for handling and disposing of 3-Hydroxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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